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Compound of Interest

Thalidomide-5-PEG3-NH2
Compound Name:

hydrochloride

cat. No.: B15389881

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thalidomide-5-PEG3-NH2
hydrochloride, a crucial building block in the development of Proteolysis Targeting Chimeras
(PROTACS). This molecule serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN),
enabling the targeted degradation of specific proteins of interest.

Core Properties and Data

Thalidomide-5-PEG3-NH2 hydrochloride is a synthetic compound featuring a thalidomide
moiety linked to a three-unit polyethylene glycol (PEG) chain terminating in an amine group,
provided as a hydrochloride salt. These features make it a versatile tool for conjugation to a
ligand that binds a target protein, thereby creating a PROTAC.

Table 1: Physicochemical Properties of Thalidomide-5-PEG3-NH2 Hydrochloride
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Property Value Source
CAS Number 2761385-81-1 [1]
Molecular Formula C19H24CIN3O7 [1]
Molecular Weight 441.86 g/mol [1]
Appearance White to off-white solid

Purity >97% [1]
Solubility Soluble in DMSO

Store at -20°C, sealed, away
Storage Conditions from moisture and light. In

solvent, store at -80°C.

Mechanism of Action: PROTAC-Mediated Protein
Degradation

Thalidomide-5-PEG3-NH2 hydrochloride functions as the E3 ligase-recruiting component of
a PROTAC. The thalidomide portion of the molecule binds to the Cereblon (CRBN) subunit of
the Cullin-RING E3 ubiquitin ligase complex. When this molecule is part of a PROTAC, which
also includes a ligand for a target protein, it facilitates the formation of a ternary complex
between the target protein, the PROTAC, and the E3 ligase complex.

This proximity, induced by the PROTAC, leads to the polyubiquitination of the target protein by
the E3 ligase. The polyubiquitin chain acts as a signal for the proteasome, the cell's protein
degradation machinery, to recognize and degrade the target protein.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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